Cas no 851988-77-7 (3-{3-4-(2-chlorophenyl)piperazin-1-yl-3-oxopropyl}-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 3-{3-4-(2-chlorophenyl)piperazin-1-yl-3-oxopropyl}-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 851988-77-7
• MF: C₂₀H₂₀ClN₃O₃
• MW: 385.844103813171
• CID: 6369890
• PubChem ID: 3163753
• Update Time: 2025-05-30

3-{3-4-(2-chlorophenyl)piperazin-1-yl-3-oxopropyl}-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-{3-4-(2-chlorophenyl)piperazin-1-yl-3-oxopropyl}-2,3-dihydro-1,3-benzoxazol-2-one
• AKOS000636800
• F0643-0042
• 3-{3-[4-(2-chlorophenyl)piperazin-1-yl]-3-oxopropyl}-1,3-benzoxazol-2(3H)-one
• SMR000027185
• Z87551166
• 3-[3-[4-(2-chlorophenyl)piperazin-1-yl]-3-oxopropyl]-1,3-benzoxazol-2-one
• 851988-77-7
• HMS1420E19
• CHEMBL1321901
• MLS000045406
• IDI1_009382
• HMS2369G18
• 3-(3-(4-(2-chlorophenyl)piperazin-1-yl)-3-oxopropyl)benzo[d]oxazol-2(3H)-one
• IFLab1_002923
• 2(3H)-Benzoxazolone, 3-[3-[4-(2-chlorophenyl)-1-piperazinyl]-3-oxopropyl]-

• Inchi： 1S/C20H20ClN3O3/c21-15-5-1-2-6-16(15)22-11-13-23(14-12-22)19(25)9-10-24-17-7-3-4-8-18(17)27-20(24)26/h1-8H,9-14H2
• InChI Key： QXJSNVAFIUZCMX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1CCN(C(CCN2C(=O)OC3C=CC=CC2=3)=O)CC1

Computed Properties

• Exact Mass: 385.1193192g/mol
• Monoisotopic Mass: 385.1193192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.350±0.06 g/cm3(Predicted)
• Boiling Point: 590.3±60.0 °C(Predicted)
• pka: 1.68±0.10(Predicted)

Additional information on 3-{3-4-(2-chlorophenyl)piperazin-1-yl-3-oxopropyl}-2,3-dihydro-1,3-benzoxazol-2-one

Comprehensive Overview of 3-{3-4-(2-chlorophenyl)piperazin-1-yl-3-oxopropyl}-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 851988-77-7)

The compound 3-{3-4-(2-chlorophenyl)piperazin-1-yl-3-oxopropyl}-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 851988-77-7) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a benzoxazolone core and a piperazine moiety makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential interactions with neurotransmitter receptors, which could pave the way for novel treatments targeting neurological disorders.

In recent years, the scientific community has shown growing interest in piperazine derivatives due to their versatility in drug design. The presence of a 2-chlorophenyl group in this compound enhances its binding affinity to specific biological targets, making it a subject of extensive structure-activity relationship (SAR) studies. These studies aim to optimize the compound's efficacy and selectivity, addressing key questions such as: "How does the chlorophenyl substitution influence receptor binding?" and "What are the metabolic pathways of this molecule?" Such inquiries align with trending searches in AI-driven drug discovery platforms, where users frequently explore small molecule optimization and pharmacokinetic profiling.

The benzoxazol-2-one scaffold in this compound is another critical feature, as it is known to contribute to bioavailability and metabolic stability. This scaffold is often leveraged in the development of CNS-active drugs, a hot topic in modern pharmacology. Given the rising prevalence of neurological conditions, searches for "new CNS drug candidates 2024" or "benzoxazole derivatives in medicine" have surged, highlighting the relevance of this compound in current research trends.

From a synthetic chemistry perspective, the preparation of 3-{3-4-(2-chlorophenyl)piperazin-1-yl-3-oxopropyl}-2,3-dihydro-1,3-benzoxazol-2-one involves multi-step reactions, including amide coupling and cyclization processes. These methods are frequently discussed in organic chemistry forums and patent literature, where professionals seek insights into scalable synthesis routes. The compound's CAS No. 851988-77-7 serves as a unique identifier, enabling precise tracking in chemical databases and regulatory documents.

Beyond its pharmacological potential, this compound is also studied for its physicochemical properties, such as solubility, logP, and hydrogen bonding capacity. These properties are critical for formulation scientists working on drug delivery systems, another area of high interest in 2024. Searches like "improving drug solubility with heterocycles" or "piperazine-based drug formulation" reflect the practical challenges this compound could help address.

In summary, 3-{3-4-(2-chlorophenyl)piperazin-1-yl-3-oxopropyl}-2,3-dihydro-1,3-benzoxazol-2-one represents a fascinating intersection of medicinal chemistry and neuroscience. Its structural features and potential applications align with cutting-edge research priorities, making it a molecule to watch in the coming years. As the scientific community continues to explore its capabilities, this compound may soon emerge as a key player in the next generation of therapeutic agents.